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Compound of Interest

Compound Name: 1-Butylpyridinium Chloride

cat. No.: BO75717

An In-depth Technical Guide to 1-Butylpyridinium Chloride

Introduction

1-Butylpyridinium chloride, identified by the CAS number 1124-64-7, is a quaternary
ammonium salt that belongs to the class of ionic liquids (ILs).[1][2] Structurally, it consists of a
pyridinium cation where the nitrogen atom is substituted with a butyl group, and a chloride
anion.[2] As an ionic liquid, it is notable for its low melting point, low volatility, and high thermal
stability.[1][3] These properties, combined with its ability to act as a solvent for a wide range of
polar and nonpolar compounds, make it a versatile and environmentally benign alternative to
traditional volatile organic solvents.[1][3] This guide provides a comprehensive overview of its
physicochemical properties, synthesis, applications, and safety, tailored for professionals in
research and drug development.

Physicochemical Properties

1-Butylpyridinium chloride is typically an off-white to pale yellow or white crystalline solid.[1]
It is hygroscopic and soluble in water.[4][5][6][7] The key physicochemical properties are
summarized in the table below.
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Property Value Reference
CAS Number 1124-64-7 51611 7118]
Molecular Formula CoH14CIN [1151[6][7]
Molecular Weight 171.67 g/mol [11I5161[7]

Off-white to pale yellow
Appearance _ [1][°]
solid/crystal

Melting Point 162 °C [4][5][6]
Water Solubility Soluble [41[51[6][7]
Vapor Pressure 0.000022 hPa (at 20 °C) [41151[6]
Purity > 98% (HPLC) [1][10]

pH 7 (in H20 at 20 °C) [5](6]
InChi Key POKOASTYJWUQJG- 2]

UHFFFAOYSA-M

Synthesis of 1-Butylpyridinium Chloride

The synthesis of 1-Butylpyridinium chloride is typically achieved through a direct
quaternization reaction (Menshutkin reaction) between pyridine and an alkyl halide, specifically
1-chlorobutane.[11]

Experimental Protocol: Synthesis via Menshutkin
Reaction

Objective: To synthesize 1-Butylpyridinium chloride from pyridine and 1-chlorobutane.
Materials:
e Pyridine (CsHsN)

e 1-Chlorobutane (CaHoCl)
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e Anhydrous ether (for washing)

o Reaction vessel (e.g., Parr pressure reaction apparatus or round-bottom flask with reflux
condenser)

e Heating mantle or oil bath
o Magnetic stirrer

e Vacuum oven

Procedure:

¢ |n a suitable reaction vessel, combine 1-chlorobutane and a 10% stoichiometric excess of
pyridine.[11]

e The reaction can be carried out under different conditions. One method involves refluxing the
mixture for approximately 6 hours.[11] Another approach is to seal the reactants in a
pressure vessel and heat at a controlled temperature (e.g., 110-120 °C) for several hours.
[11]

» As the reaction proceeds, a white solid product, 1-Butylpyridinium chloride, will precipitate
out of the solution.

 After the reaction is complete, allow the mixture to cool to room temperature.

» Wash the resulting white, hygroscopic crystals three times with anhydrous ether to remove
any unreacted starting materials.[11]

« Filter the product using suction filtration.

o Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 34°C) to remove
residual solvent.[11]

e Due to its hygroscopic nature, the final product should be stored in a dry environment, such
as under a nitrogen atmosphere in a drybox.[11]
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Synthesis of 1-Butylpyridinium Chloride.

Applications in Research and Drug Development

1-Butylpyridinium chloride’s unique properties make it a valuable compound in various
scientific and industrial fields, including pharmaceuticals and drug development.

o Organic Synthesis: It serves as a versatile raw material and intermediate in organic
synthesis.[4][7] It is frequently used as a phase transfer catalyst, which facilitates reactions
between reactants in different phases (e.g., an aqueous phase and an organic phase),
streamlining processes in the pharmaceutical industry.[1]

o Green Chemistry: Due to its low volatility and thermal stability, it is considered an
environmentally friendly alternative to traditional organic solvents, helping to reduce the
environmental impact of chemical manufacturing.[1]

o Electrochemistry: In electrochemical applications, it can be used as a supporting electrolyte
in cells, enhancing conductivity and stability, which is crucial for research in batteries and fuel
cells.[1]

» Drug Delivery and Biomaterials: The compound is being explored for its potential in
developing biocompatible materials, particularly for drug delivery systems, owing to its
favorable interactions with biological tissues.[1]

o Pharmaceutical Intermediates: With high purity (=98% HPLC), it is a reliable intermediate for
synthesizing a wide range of Active Pharmaceutical Ingredients (APIs), from anti-infectives to
treatments for chronic diseases.[10][12]
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Workflow for Phase Transfer Catalysis.

Toxicology and Safety Information

While 1-Butylpyridinium chloride offers benefits as a "green" solvent, its toxicological profile
requires careful consideration.
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o Toxicity Studies: The National Toxicology Program (NTP) has conducted studies on n-
butylpyridinium chloride (NBuPy-Cl) administered in drinking water to rats and mice to
assess its relative toxicity compared to other ionic liquids.[3][13] Studies on rats that received
the compound via gavage showed it was rapidly absorbed and excreted, primarily in urine
and feces.[3]

o Safety Precautions: The substance is not yet fully tested, and risks cannot be excluded if
handled inappropriately.[14] It may cause respiratory irritation upon inhalation.[14]

o Handling: Standard laboratory safety protocols should be followed. It is recommended to
wear protective gloves, clothing, and eye protection.[14] Avoid getting the compound in eyes,
on skin, or on clothing.[14] In case of eye contact, rinse continuously with water for several
minutes.[14]

o Environmental Hazard: It is classified as highly water-endangering in Germany (WGK 3).[4]
Care should be taken to avoid release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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